Cas no 1715629-30-3 ((5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone)

• Product Name: (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone
• CAS No: 1715629-30-3
• MF: C₁₃H₇BrClFO
• MW: 313.55
• CID: 5053109
• Update Time: 2025-05-22

(5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone

• Inchi： 1S/C13H7BrClFO/c14-8-5-6-11(15)10(7-8)13(17)9-3-1-2-4-12(9)16/h1-7H
• InChI Key： GMRSCESSPQCLNT-UHFFFAOYSA-N
• SMILES： C1C(C(C2=C(C=CC=C2)F)=O)=C(C=CC=1Br)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone

Comprehensive Overview of (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone (CAS No. 1715629-30-3)

(5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone, with the CAS number 1715629-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This methanone derivative features a unique structural framework, combining bromo, chloro, and fluoro substituents, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications as a building block in drug discovery and material science.

The compound's molecular structure, characterized by a diaryl ketone core, makes it a valuable intermediate in synthesizing complex molecules. Its halogenated aromatic rings enhance its reactivity, enabling selective functionalization in cross-coupling reactions. This attribute aligns with the growing demand for highly functionalized intermediates in medicinal chemistry, where precision and efficiency are paramount.

In recent years, the scientific community has explored the role of (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone in developing targeted therapies. Its structural motifs are frequently investigated in the context of kinase inhibitors and GPCR modulators, addressing prevalent health concerns such as oncology and neurological disorders. This aligns with trending searches like "halogenated ketones in drug design" and "fluorophenyl compounds in medicine," reflecting user interest in cutting-edge pharmaceutical innovations.

From a synthetic chemistry perspective, the compound's CAS 1715629-30-3 is often associated with Pd-catalyzed reactions and Suzuki-Miyaura couplings, which are pivotal in modern organic synthesis. Laboratories prioritize its use due to its stability and compatibility with diverse reaction conditions. Queries such as "bromo-chloro-fluorophenyl ketone synthesis" and "applications of diaryl methanones" highlight its relevance in academic and industrial research.

Environmental and regulatory considerations also play a role in the compound's utilization. While not classified as hazardous, its halogen-rich structure necessitates careful handling to ensure sustainability. This resonates with the increasing focus on "green chemistry" and "eco-friendly synthetic routes," topics frequently searched by professionals aiming to balance efficacy with environmental responsibility.

In summary, (5-Bromo-2-chlorophenyl)(2-fluorophenyl)methanone (CAS 1715629-30-3) represents a versatile and scientifically significant compound. Its applications span drug development, material science, and synthetic methodology, making it a focal point for researchers addressing contemporary challenges in chemistry and life sciences.